methyl 4-methyl-2-[(5-methyl-2-furoyl)amino]-1,3-thiazole-5-carboxylate

• IUPAC Name: methyl 4-methyl-2-[(5-methylfuran-2-carbonyl)amino]-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C12H12N2O4S/c1-6-4-5-8(18-6)10(15)14-12-13-7(2)9(19-12)11(16)17-3/h4-5H,1-3H3,(H,13,14,15)
• InChI Key: OXGLMYQYCBGNSL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(=O)NC2=NC(=C(S2)C(=O)OC)C
• Molecular Formula: C12H12N2O4S
• Molecular Weight: 280.30 g/mol

Description

Methyl 4-methyl-2-[(5-methyl-2-furoyl)amino]-1,3-thiazole-5-carboxylate is a chemical compound with potential applications in scientific research. This compound is also known as MMFA-5 and is synthesized through a multistep process involving several chemical reactions. MMFA-5 has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of MMFA-5 is not fully understood. However, studies have shown that MMFA-5 may inhibit the production of pro-inflammatory cytokines and may also inhibit the activity of enzymes involved in the production of reactive oxygen species.
Biochemical and Physiological Effects:
Studies have shown that MMFA-5 may have anti-inflammatory and antioxidant effects. MMFA-5 has also been shown to inhibit the growth of certain bacterial strains.

Advantages and Limitations for Lab Experiments

One advantage of MMFA-5 is its potential as a therapeutic agent for various diseases. However, one limitation of MMFA-5 is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

Future research on MMFA-5 could focus on its potential as a treatment for various diseases, including cancer and Alzheimer's disease. Future research could also focus on improving the solubility of MMFA-5 to enhance its bioavailability and efficacy. Additionally, future research could explore the potential of MMFA-5 as an antibacterial agent and its mechanism of action against bacterial strains.

Synthesis Methods

The synthesis of MMFA-5 involves a multistep process that includes several chemical reactions. The first step involves the reaction of 5-methyl-2-furoic acid with thionyl chloride to form 5-methyl-2-furoyl chloride. The second step involves the reaction of 5-methyl-2-furoyl chloride with 2-amino-4-methylthiazole to form 2-(5-methyl-2-furoylamino)-4-methylthiazole. The final step involves the reaction of 2-(5-methyl-2-furoylamino)-4-methylthiazole with methyl chloroformate to form MMFA-5.

Scientific Research Applications

MMFA-5 has potential applications in scientific research, particularly in the field of medicinal chemistry. MMFA-5 has been studied for its potential as an anti-inflammatory agent and as a potential treatment for various diseases, including cancer and Alzheimer's disease. MMFA-5 has also been studied for its potential as an antibacterial agent.